Cas no 2228832-32-2 (5-(3-aminoprop-1-en-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine)

• Product Name: 5-(3-aminoprop-1-en-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine
• CAS No: 2228832-32-2
• MF: C₈H₁₃N₃S
• MW: 183.273919820786
• CID: 5992720
• PubChem ID: 165640994
• Update Time: 2025-11-04

5-(3-aminoprop-1-en-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-aminoprop-1-en-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine
• 2228832-32-2
• EN300-1753871

• Inchi： 1S/C8H13N3S/c1-6(4-9)7-5-10-8(12-7)11(2)3/h5H,1,4,9H2,2-3H3
• InChI Key： AUARFSJYEYYLNN-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(=C)CN)N(C)C

Computed Properties

• Exact Mass: 183.08301860g/mol
• Monoisotopic Mass: 183.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.4Ų

Additional information on 5-(3-aminoprop-1-en-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine

Comprehensive Overview of 5-(3-aminoprop-1-en-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine (CAS No. 2228832-32-2)

The compound 5-(3-aminoprop-1-en-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine (CAS No. 2228832-32-2) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This thiazole derivative, characterized by its aminopropenyl and dimethylamine substituents, is a subject of interest for researchers in medicinal chemistry, material science, and agrochemical development. Its molecular framework combines a thiazole core with functional groups that enhance its reactivity and binding properties, making it a versatile intermediate for further chemical modifications.

In the context of current scientific trends, the demand for novel heterocyclic compounds like 5-(3-aminoprop-1-en-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine has surged, particularly in drug discovery and development. The thiazole ring is a privileged scaffold in pharmaceuticals, often associated with antimicrobial, anti-inflammatory, and anticancer activities. Researchers are actively exploring its derivatives to address challenges such as antibiotic resistance and targeted cancer therapies. This compound's CAS No. 2228832-32-2 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, the aminopropenyl side chain in 5-(3-aminoprop-1-en-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine offers opportunities for further functionalization, enabling the creation of diverse analogs. This adaptability aligns with the growing focus on structure-activity relationship (SAR) studies, where small structural changes can significantly alter biological activity. The compound's N,N-dimethylamine moiety also contributes to its solubility and pharmacokinetic properties, which are critical considerations in drug design. These features make it a valuable candidate for hit-to-lead optimization in early-stage drug discovery programs.

Beyond pharmaceuticals, 5-(3-aminoprop-1-en-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine has potential applications in material science. The thiazole ring's electron-rich nature makes it suitable for designing organic semiconductors, fluorescent probes, and other functional materials. With the rise of sustainable technologies, researchers are investigating such compounds for use in organic photovoltaics and light-emitting diodes (OLEDs). The compound's CAS No. 2228832-32-2 is often referenced in patents related to advanced materials, highlighting its cross-disciplinary utility.

In agrochemical research, thiazole derivatives are known for their herbicidal and fungicidal properties. The structural attributes of 5-(3-aminoprop-1-en-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine suggest potential as a building block for developing next-generation crop protection agents. As the agricultural sector seeks eco-friendly alternatives to traditional pesticides, this compound's aminopropenyl and dimethylamine groups could be leveraged to create safer and more effective formulations. Its CAS No. 2228832-32-2 is increasingly appearing in agrochemical innovation databases, underscoring its promise in this field.

Analytical characterization of 5-(3-aminoprop-1-en-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine typically involves techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods confirm the compound's purity and structural integrity, which are essential for its use in high-value applications. The thiazole core and substituent groups produce distinct spectral signatures, facilitating its identification and quantification in complex mixtures. Researchers frequently search for CAS No. 2228832-32-2 alongside analytical protocols to ensure accurate results in their studies.

The commercial availability of 5-(3-aminoprop-1-en-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine has expanded in recent years, driven by its growing demand in academic and industrial laboratories. Suppliers often highlight its CAS No. 2228832-32-2 in product catalogs to assist customers in precise sourcing. Custom synthesis services also offer this compound, tailored to specific purity grades or isotopic labeling requirements. This accessibility supports its integration into diverse research pipelines, from bench-scale experiments to large-scale production.

Looking ahead, the scientific community anticipates further breakthroughs involving 5-(3-aminoprop-1-en-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine. Its combination of a thiazole ring and reactive side chains positions it as a key player in the development of new therapeutic agents, functional materials, and agrochemicals. As research continues to uncover its full potential, the compound's CAS No. 2228832-32-2 will remain a focal point in chemical innovation. By staying abreast of emerging trends and applications, scientists can harness this molecule's unique properties to address some of today's most pressing challenges.